Cas no 1138033-98-3 (2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde
• CAS No: 1138033-98-3
• MF: C₁₀H₇FN₂O
• MW: 190.1738
• MDL: MFCD28522964
• CID: 4560946
• PubChem ID: 57744918
• Update Time: 2025-06-12

2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde
• 2-(2-fluorophenyl)-1H-imidazole-4-carbaldehyde
• UQUCXRMOQAAHEU-UHFFFAOYSA-N
• SY225128
• SCHEMBL20162874
• DB-216314
• AKOS024065301
• 1138033-98-3
• CS-12802
• CS-0374071
• AC1377
• MFCD28522964
• SCHEMBL3699501

• MDL： MFCD28522964
• Inchi： 1S/C10H7FN2O/c11-9-4-2-1-3-8(9)10-12-5-7(6-14)13-10/h1-6H,(H,12,13)
• InChI Key： UQUCXRMOQAAHEU-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NC([H])=C(C([H])=O)N1[H]

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.6

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 418.8±25.0 °C at 760 mmHg
• Flash Point: 207.1±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde

Introduction to 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde (CAS No. 1138033-98-3)

2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde, identified by the CAS number 1138033-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The presence of a fluorine atom at the 2-position of the phenyl ring and an aldehyde functional group at the 5-position of the imidazole core imparts unique chemical and electronic properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde contribute to its remarkable reactivity and versatility. The fluorine substituent, in particular, is a well-known pharmacophore that can enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. This makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics. The aldehyde group, on the other hand, serves as a versatile handle for further functionalization through condensation reactions, allowing for the synthesis of complex derivatives with tailored biological profiles.

In recent years, there has been a surge in research focused on imidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural motif of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde positions it as a promising candidate for further investigation in these areas. Specifically, studies have highlighted its potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of inflammatory pathways.

One of the most compelling aspects of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By targeting specific kinases, imidazole-based compounds can disrupt aberrant signaling networks and restore normal cellular function. The fluorine atom in the phenyl ring enhances the binding affinity of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde to its target kinase, improving its efficacy as an inhibitor. This has led to several preclinical studies investigating its potential as a therapeutic agent.

Furthermore, the aldehyde group in 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde allows for further chemical modifications that can fine-tune its biological activity. For instance, condensation reactions with various nucleophiles can yield Schiff bases and other heterocyclic compounds with enhanced bioavailability and selectivity. These derivatives have shown promise in preclinical models as inhibitors of protein-protein interactions and as modulators of transcriptional regulation.

The synthesis of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. Common synthetic routes include condensation reactions between 2-fluorobenzaldehyde and appropriate imidazole precursors under acidic or basic conditions. These reactions often proceed efficiently under mild conditions, making them suitable for large-scale production. Additionally, modern catalytic methods have been employed to improve yields and reduce byproduct formation, further enhancing the practicality of synthesizing this compound.

The pharmacological profile of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. For example, research has shown that this compound can inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many cancers.

Moreover, 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde has shown promise in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. By inhibiting key inflammatory mediators such as COX (cyclooxygenase) and LOX (lipoxygenase), this compound may offer therapeutic benefits in these conditions. Preclinical studies have demonstrated its ability to reduce inflammation-induced pain and swelling in animal models, suggesting its potential as an anti-inflammatory agent.

The potential applications of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde extend beyond oncology and inflammation research. Emerging evidence suggests that this compound may also have applications in treating infectious diseases caused by bacteria and viruses. By interfering with essential bacterial enzymes or viral replication mechanisms, it could serve as a novel therapeutic strategy against multidrug-resistant pathogens.

The safety profile of 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde is another critical aspect that has been evaluated through preclinical toxicology studies. These studies have assessed its acute toxicity, chronic toxicity, and potential side effects at various doses. Preliminary results indicate that the compound is well-tolerated at therapeutic doses but may cause some mild side effects at higher concentrations. Further research is needed to fully understand its long-term safety profile before human clinical trials can be initiated.

In conclusion, 2-(2-Fluorophenyl)-1H-imidazole-5-carbaldehyde (CAS No. 1138033-98-3) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. Ongoing research continues to uncover new ways to leverage its properties for treating various diseases while ensuring safety and efficacy through rigorous preclinical evaluation.